Cas no 56131-47-6 (1-Bromo-2-chloro-3-trifluoromethylbenzene)

• Product Name: 1-Bromo-2-chloro-3-trifluoromethylbenzene
• CAS No: 56131-47-6
• MF: C₇H₃BrClF₃
• MW: 259.450930833817
• MDL: MFCD04115994
• CID: 56899
• PubChem ID: 3283173
• Update Time: 2025-06-08

1-Bromo-2-chloro-3-trifluoromethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-3-(trifluoromethyl)benzene
• 3-Bromo-2-chlorobenzotrifluoride
• 2-Chloro-3-(trifluoromethyl)bromobenzene
• 1-Bromo-2-chloro-3-trifluoromethyl benzene
• FT-0646332
• 56131-47-6
• DS-12722
• AKOS015834907
• SCHEMBL1410137
• AC-5970
• DTXSID20391023
• CS-W014599
• SY018212
• TD1222
• A21520
• MFCD04115994
• 1-Bromo-2-chloro-3-trifluoromethylbenzene

• MDL： MFCD04115994
• Inchi： 1S/C7H3BrClF3/c8-5-3-1-2-4(6(5)9)7(10,11)12/h1-3H
• InChI Key： DWTJMEQXGJMZMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)(F)F)=C1Cl

Computed Properties

• Exact Mass: 257.90600
• Monoisotopic Mass: 257.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.717
• Boiling Point: 207.7±35.0℃ at 760 mmHg
• Flash Point: 79.4°C
• Refractive Index: 1.491
• PSA: 0.00000
• LogP: 4.12130

1-Bromo-2-chloro-3-trifluoromethylbenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-2-chloro-3-trifluoromethylbenzene

Comprehensive Overview of 1-Bromo-2-chloro-3-trifluoromethylbenzene (CAS No. 56131-47-6)

1-Bromo-2-chloro-3-trifluoromethylbenzene (CAS No. 56131-47-6) is a halogenated aromatic compound widely utilized in organic synthesis, pharmaceuticals, and agrochemical industries. Its unique molecular structure, featuring bromine, chlorine, and trifluoromethyl substituents, makes it a versatile intermediate for constructing complex molecules. This compound is particularly valued for its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery and material science.

In recent years, the demand for 1-Bromo-2-chloro-3-trifluoromethylbenzene has surged due to its applications in fluorinated pharmaceuticals. Fluorine-containing compounds are a hot topic in medicinal chemistry, as they often enhance drug bioavailability and metabolic stability. Researchers frequently search for "fluorinated benzene derivatives" or "halogenated aromatic intermediates" to explore novel therapeutic agents, making this compound a focal point in academic and industrial R&D.

The compound's CAS No. 56131-47-6 is a critical identifier for regulatory compliance and safety data sheets (SDS). Laboratories and manufacturers prioritize accurate CAS numbers to ensure proper handling and traceability. Searches like "CAS 56131-47-6 suppliers" or "1-Bromo-2-chloro-3-trifluoromethylbenzene synthesis" reflect the practical needs of chemists sourcing high-purity reagents or optimizing synthetic routes.

From an environmental perspective, 1-Bromo-2-chloro-3-trifluoromethylbenzene is studied for its persistence and degradation pathways. With growing interest in green chemistry, queries such as "biodegradable halogenated aromatics" or "sustainable synthesis of trifluoromethylbenzenes" highlight the shift toward eco-friendly methodologies. Innovations in catalytic processes and solvent-free reactions are reshaping how this compound is produced and utilized.

In material science, 1-Bromo-2-chloro-3-trifluoromethylbenzene serves as a building block for advanced polymers and liquid crystals. Its trifluoromethyl group imparts unique electronic properties, making it valuable for OLEDs and photovoltaic materials. Searches for "halogenated benzene in optoelectronics" or "trifluoromethylbenzene derivatives applications" underscore its relevance in cutting-edge technologies.

Quality control of CAS No. 56131-47-6 involves rigorous analytical techniques like GC-MS, HPLC, and NMR spectroscopy. Purity thresholds (>98%) are critical for reproducible results in research, driving queries such as "analytical methods for halogenated benzenes." Vendors and researchers alike emphasize batch-to-batch consistency to meet industry standards.

In summary, 1-Bromo-2-chloro-3-trifluoromethylbenzene (CAS No. 56131-47-6) bridges multiple scientific disciplines, from drug development to sustainable materials. Its halogenated and fluorinated attributes align with contemporary trends in chemistry, ensuring its continued prominence in both academic and industrial settings.